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Compound of Interest

Compound Name:
Magnesium citrate tribasic

nonahydrate

Cat. No.: B12039096

Get Quote

Executive Summary
Magnesium Citrate Tribasic Nonahydrate (

) serves as a critical source of magnesium ions (

) in research contexts where inorganic anions (chloride, sulfate) are undesirable or where the
citrate anion plays a dual role as a metabolic substrate.[1] Unlike the highly soluble magnesium
chloride, the tribasic nonahydrate form exhibits distinct solubility kinetics and buffering
capacities that require precise handling. This guide provides the stoichiometry, dissolution
protocols, and experimental rationale for its use in cell culture, enzymatic assays, and
pharmaceutical formulation.

Physicochemical Profile
The "Tribasic" designation indicates a stoichiometric ratio of 3 magnesium atoms to 2 citrate

molecules, distinguishing it from the more acidic "Dibasic" forms (

).[1] The nonahydrate state stabilizes the crystal lattice but significantly impacts molecular
weight calculations and solubility.
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Parameter Specification

IUPAC Name
Trimagnesium; 2-hydroxypropane-1,2,3-

tricarboxylate; nonahydrate

CAS Number 153531-96-5 (Specific to Nonahydrate)

Formula

Molecular Weight 613.25 g/mol

Mg Content ~11.9% (Elemental Mg)

Solubility (Water) Sparingly soluble (~18–20 g/L at 25°C)

Solubility (Acid) Freely soluble in dilute mineral acids

pH (5% Slurry) 5.0 – 9.0 (Amphoteric buffering capacity)

Critical Note: Do not confuse with Magnesium Citrate Dibasic or Anhydrous forms.[1] The

hydration shell of the nonahydrate accounts for ~26% of the total mass, necessitating mass

adjustment during molarity calculations.

Dissolution Kinetics & Preparation Protocols
One of the most common errors in research is assuming high water solubility for the tribasic

form. While "Magnesium Citrate" oral solutions are highly concentrated, they are often

achieved by reacting citric acid and magnesium carbonate in situ. The pre-formed tribasic

powder has low solubility in neutral water (~0.03 M limit).[1]

Protocol A: Preparation of a Low-Concentration Working
Solution (25 mM)
Suitable for direct addition to cell culture media or buffer systems.[1]
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Calculate Mass: To prepare 100 mL of 25 mM

solution:

Target Molarity of Salt =

(since 1 mol salt = 3 mol Mg)

.[1]

Mass =

.[1]

Dissolution:

Add 0.511 g of powder to 80 mL of ultrapure water (Milli-Q).

Heat & Stir: Heat to 50°C with constant stirring for 30 minutes. The powder dissolves

slowly.

Cool & Adjust: Cool to room temperature. Dilute to final volume (100 mL).

Filter Sterilize: Pass through a 0.22 µm PES membrane.[1]

Protocol B: Preparation of High-Concentration Stock (1
M Mg)
Requires acidification.[1] Used when citrate buffering is acceptable.[1]

Principle: Acidification shifts the equilibrium from the insoluble tribasic form to the soluble

dibasic or ionic forms.

Method:

Suspend the required amount of Tribasic Nonahydrate in water.

Dropwise add 1M HCl or concentrated Citric Acid solution while stirring.[1]
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The solution will clear as pH drops below 4.0.

Note: This alters the anion composition (introducing Chloride or excess Citrate).[1]

Visualization: Solubility Equilibrium
The following diagram illustrates the dissociation logic and the effect of pH on solubility.

Mg3(Cit)2 · 9H2O
(Solid Crystal)

Aqueous Suspension
(Low Solubility)

Add Water Dissolved Ions
3Mg²⁺ + 2Cit³⁻

Heat/Time
(Max ~30mM)

Acidified Complex
Mg²⁺ + HCit²⁻ / H₂Cit⁻

Add H+ (HCl/Citric Acid)
Rapid Dissolution

pH Neutralization
(Precipitation Risk)

Click to download full resolution via product page

Caption: Solubility pathway of Magnesium Citrate Tribasic. Acidification (blue path) enhances

solubility by protonating the citrate anion, preventing lattice re-formation.[1]

Research Applications
In Vitro Cell Culture
Magnesium is a cofactor for DNA polymerase and a stabilizer of the ATP-Mg complex.

Why Citrate? Unlike Chloride (

) or Sulfate (

), Citrate is an intermediate in the Tricarboxylic Acid (TCA) Cycle.[1]

Metabolic Impact: Supplementing with Mg-Citrate provides both the essential metal ion and a

carbon source that can enter the mitochondria, potentially enhancing respiration rates in

metabolically active cell lines (e.g., hepatocytes, cardiomyocytes).[1]

Caution: Excess citrate can chelate Calcium (
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), potentially disrupting cell adhesion molecules (Cadherins) if the Mg:Ca ratio is not
balanced.[1]

Enzymatic Cofactor Assays
In assays involving Menaquinone, Siderophore, and Tryptophan (MST) enzymes, Magnesium

is an obligate cofactor.[1][2]

Interference: High concentrations of

(from MgCl2) can inhibit certain synthases.[1] Mg-Citrate offers a chloride-free alternative.[1]

Inhibition: Conversely, excess Mg concentrations (regardless of source) can inhibit

isochorismate synthase by "locking" the product in the active site.[1] Titration curves using

Mg-Citrate must be precise.[1]

Pharmaceutical Formulation
Tableting: The nonahydrate form is preferred in wet granulation processes due to its stability

and flow properties compared to the amorphous anhydrous form.

Buffering: It acts as an internal pH modifier, maintaining a micro-environmental pH of 5-8

within a matrix tablet, which is crucial for the stability of acid-labile Active Pharmaceutical

Ingredients (APIs).[1]

Comparative Analysis of Mg Sources
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Feature
Mg Citrate Tribasic
Nonahydrate

Mg Chloride
Hexahydrate

Mg Sulfate
Heptahydrate

Formula

Solubility (25°C) Low (~20 g/L) High (~1500 g/L) High (~700 g/L)

Anion Effect
TCA Cycle Substrate /

Ca-Chelator

Inert (usually) /

Enzyme Inhibitor
Inert / Redox inactive

Bioavailability
High (Organic uptake

pathways)
Moderate Moderate

Hygroscopicity Moderate
Extreme

(Deliquescent)
High (Efflorescent)

Primary Use
Nutrition / Specialized

Media
General Buffer / PCR

General Media /

Bacteria

References
PubChem.Magnesium citrate nonahydrate (Compound).[1] National Library of Medicine.[1]

Available at: [Link][1]

Coudray, C., et al. (2005).[1] Study of magnesium bioavailability from ten organic and

inorganic Mg salts in Mg-depleted rats. Magnesium Research.[1] Available at: [Link]

Meneely, K. M., et al. (2016).[1] An Open and Shut Case: The Interaction of Magnesium with

MST Enzymes.[2] Journal of the American Chemical Society. Available at: [Link]

Jungbunzlauer.Trimagnesium Citrate: Properties and Applications. Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Magnesium_citrate_(3:2)
https://en.wikipedia.org/wiki/Magnesium_citrate_(3:2)
https://pubchem.ncbi.nlm.nih.gov/compound/53249332
https://en.wikipedia.org/wiki/Magnesium_citrate_(3:2)
https://en.wikipedia.org/wiki/Magnesium_citrate_(3:2)
https://en.wikipedia.org/wiki/Magnesium_citrate_(3:2)
https://pubmed.ncbi.nlm.nih.gov/16548135/
https://en.wikipedia.org/wiki/Magnesium_citrate_(3:2)
https://pubmed.ncbi.nlm.nih.gov/27373320/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5029964/
https://www.jungbunzlauer.com/en/products/citrics/trimagnesium-citrate
https://en.wikipedia.org/wiki/Magnesium_citrate_(3:2)
https://www.benchchem.com/product/b12039096?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12039096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Magnesium citrate (3:2) - Wikipedia [en.wikipedia.org]

2. An Open and Shut Case: The Interaction of Magnesium with MST Enzymes - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Magnesium Citrate Tribasic Nonahydrate: A Technical
Guide for Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12039096/docs#magnesium-citrate-tribasic-
nonahydrate-a-technical-guide-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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